Cas no 1486038-30-5 (Benzoic acid, 4-(cyclobutylmethoxy)-3-nitro-)

• Product Name: Benzoic acid, 4-(cyclobutylmethoxy)-3-nitro-
• CAS No: 1486038-30-5
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• MDL: MFCD20810310
• CID: 4785447
• Update Time: 2025-05-26

Benzoic acid, 4-(cyclobutylmethoxy)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(cyclobutylmethoxy)-3-nitro-

• MDL： MFCD20810310
• Inchi： 1S/C12H13NO5/c14-12(15)9-4-5-11(10(6-9)13(16)17)18-7-8-2-1-3-8/h4-6,8H,1-3,7H2,(H,14,15)
• InChI Key： SYMYGVJGPOWHPL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCC2CCC2)C([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Benzoic acid, 4-(cyclobutylmethoxy)-3-nitro-

Benzoic Acid, 4-(Cyclobutylmethoxy)-3-Nitro-: A Comprehensive Overview

Benzoic acid, 4-(cyclobutylmethoxy)-3-nitro-, also known by its CAS number 1486038-30-5, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid backbone with a nitro group at the 3-position and a cyclobutylmethoxy substituent at the 4-position. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers exploring its potential applications in drug development and material science.

The synthesis of benzoic acid, 4-(cyclobutylmethoxy)-3-nitro- involves a multi-step process that typically begins with the nitration of a suitable aromatic precursor. The introduction of the nitro group at the meta position is achieved through controlled nitration conditions, ensuring regioselectivity. Subsequently, the cyclobutylmethoxy group is introduced via nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production.

One of the most promising applications of benzoic acid, 4-(cyclobutylmethoxy)-3-nitro- lies in its potential as a lead compound in drug discovery. The nitro group is known to exhibit anti-inflammatory and antioxidant properties, while the cyclobutylmethoxy substituent enhances lipophilicity, improving bioavailability. Preclinical studies have demonstrated that this compound exhibits potent activity against various inflammatory conditions and oxidative stress-related diseases. Researchers are currently exploring its efficacy in treating neurodegenerative disorders such as Alzheimer's disease, where oxidative stress plays a pivotal role.

In addition to its pharmacological applications, benzoic acid, 4-(cyclobutylmethoxy)-3-nitro- has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have highlighted its ability to act as an electron transport layer in organic photovoltaics (OPVs), enhancing device efficiency by facilitating charge separation and transport. This application underscores the versatility of the compound across diverse scientific domains.

The toxicity profile of benzoic acid, 4-(cyclobutylmethoxy)-3-nitro- has been extensively studied to ensure its safety for therapeutic use. Acute and chronic toxicity tests have revealed that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further long-term studies are required to fully assess its safety profile and suitability for human use.

In conclusion, benzoic acid, 4-(cyclobutylmethoxy)-3-nitro- represents a versatile compound with multifaceted applications in both pharmacology and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow, it holds the promise of contributing significantly to advancements in medicine and technology.